Cas no 1698552-64-5 (Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate)

• Product Name: Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate
• CAS No: 1698552-64-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5693137
• PubChem ID: 103131699
• Update Time: 2025-06-08

Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1138065
• Methyl2-(1-methyl-1H-pyrazol-3-yl)propanoate
• Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate
• 1698552-64-5
• 1H-Pyrazole-3-acetic acid, α,1-dimethyl-, methyl ester

• Inchi： 1S/C8H12N2O2/c1-6(8(11)12-3)7-4-5-10(2)9-7/h4-6H,1-3H3
• InChI Key： OMGYBNUWTAGYOE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 241.2±15.0 °C(Predicted)
• pka: 1.75±0.10(Predicted)

Additional information on Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate

Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate: An Overview of CAS No. 1698552-64-5

Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate (CAS No. 1698552-64-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound belongs to the class of esters and features a pyrazole ring, which is known for its biological activity and synthetic utility.

The molecular formula of Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate is C₉H₁₃NO₃, and its molecular weight is approximately 187.20 g/mol. The compound is characterized by its clear, colorless liquid form at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it an attractive candidate for a wide range of synthetic transformations and biological studies.

In the realm of pharmaceutical research, Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate has been explored for its potential as a lead compound in drug discovery. The pyrazole moiety is well-known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have shown that derivatives of this compound exhibit promising pharmacological activities, such as anti-inflammatory, antiviral, and anticancer properties.

One notable application of Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate is in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used to treat pain, fever, and inflammation, but they often come with side effects such as gastrointestinal irritation. Research has demonstrated that certain derivatives of this compound can provide effective anti-inflammatory activity with reduced side effects compared to traditional NSAIDs. This makes it a valuable starting point for the synthesis of more selective and safer therapeutic agents.

In addition to its pharmaceutical applications, Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate has also found use in the agrochemical industry. Pyrazole-containing compounds are known for their herbicidal and fungicidal properties, making them useful in crop protection. Studies have shown that this compound can be used as an intermediate in the synthesis of novel herbicides and fungicides that are effective against a broad spectrum of plant pathogens while being environmentally friendly.

The synthetic accessibility of Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate is another factor contributing to its popularity among researchers. The compound can be synthesized through various routes, including the reaction of methyl acrylate with 1-methylpyrazole in the presence of a suitable catalyst. This versatility in synthesis allows for the easy modification of the molecule to tailor its properties for specific applications.

Recent advancements in computational chemistry have further enhanced our understanding of the structure-activity relationships (SAR) of Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate. Molecular docking studies have provided insights into how this compound interacts with various biological targets at the molecular level. These studies have identified key binding sites and interactions that can be exploited to optimize the compound's pharmacological profile.

In conclusion, Methyl 2-(1-methyl-1H-pyrazol-3-yl)propanoate (CAS No. 1698552-64-5) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique chemical structure, coupled with its favorable physicochemical properties and synthetic accessibility, makes it an attractive candidate for further exploration and development. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and agricultural challenges.